![molecular formula C12H9N3O3 B3291296 5-(3-amino-1H-indazol-5-yl)furan-2-carboxylic acid CAS No. 871708-18-8](/img/structure/B3291296.png)
5-(3-amino-1H-indazol-5-yl)furan-2-carboxylic acid
Overview
Description
5-(3-amino-1H-indazol-5-yl)furan-2-carboxylic acid is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a furan derivative and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 5-(3-amino-1H-indazol-5-yl)furan-2-carboxylic acid is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. It may also modulate the immune response by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects in animal models. It has been reported to reduce the levels of pro-inflammatory cytokines and chemokines in the serum of arthritic rats. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. These findings suggest that this compound may have therapeutic potential for inflammatory diseases and cancer.
Advantages and Limitations for Lab Experiments
One advantage of 5-(3-amino-1H-indazol-5-yl)furan-2-carboxylic acid is that it has been synthesized using various methods, making it readily available for research purposes. However, one limitation is that its mechanism of action is not fully understood, which may hinder the development of therapeutic applications.
Future Directions
There are several future directions for research on 5-(3-amino-1H-indazol-5-yl)furan-2-carboxylic acid. One direction is to further investigate its mechanism of action, which may provide insights into its therapeutic potential. Another direction is to explore its potential as a therapeutic agent for other diseases, such as autoimmune diseases and neurodegenerative diseases. Additionally, research can be conducted to optimize its synthesis method to improve yield and purity.
Scientific Research Applications
5-(3-amino-1H-indazol-5-yl)furan-2-carboxylic acid has been studied for its potential therapeutic applications. It has been reported to have anti-inflammatory and anti-cancer properties. In one study, it was found to inhibit the growth of cancer cells in vitro and in vivo. Another study reported that it can reduce inflammation in animal models of arthritis. These findings suggest that this compound has potential as a therapeutic agent for cancer and inflammatory diseases.
properties
IUPAC Name |
5-(3-amino-1H-indazol-5-yl)furan-2-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O3/c13-11-7-5-6(1-2-8(7)14-15-11)9-3-4-10(18-9)12(16)17/h1-5H,(H,16,17)(H3,13,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTVNZMQCWDINKY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C3=CC=C(O3)C(=O)O)C(=NN2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.